Cas no 921821-86-5 (4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide)

• Product Name: 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide
• CAS No: 921821-86-5
• MF: C₁₅H₁₇N₅O₄S
• MW: 363.391581296921
• CID: 5949768
• PubChem ID: 18571171
• Update Time: 2025-06-09

4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide
• 4-[[2-[1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)imidazol-2-yl]sulfanylacetyl]amino]benzamide
• 921821-86-5
• F2258-0739
• AKOS024632471
• 4-(2-((1-(2-amino-2-oxoethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl)thio)acetamido)benzamide
• 4-(2-{[1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetamido)benzamide

• Inchi： 1S/C15H17N5O4S/c16-12(22)6-20-11(7-21)5-18-15(20)25-8-13(23)19-10-3-1-9(2-4-10)14(17)24/h1-5,21H,6-8H2,(H2,16,22)(H2,17,24)(H,19,23)
• InChI Key： JUOOIRGRACGVGC-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC(CSC2N(CC(N)=O)C(CO)=CN=2)=O)C=C1

Computed Properties

• Exact Mass: 363.10012521g/mol
• Monoisotopic Mass: 363.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 179Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide

Professional Introduction to Compound with CAS No. 921821-86-5 and Product Name: 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide

Compound with the CAS number 921821-86-5 and the product name 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups, including carbamoylmethyl, hydroxymethyl, and 1H-imidazol-2-ylsulfanyl, which contribute to its distinctive chemical properties and biological activities.

The 1H-imidazol-2-ylsulfanyl moiety is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Recent research has highlighted the importance of imidazole derivatives in the development of drugs targeting inflammatory diseases, cancer, and infectious disorders. The presence of this group in 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide suggests that it may exhibit similar pharmacological effects, making it a promising candidate for further investigation.

Furthermore, the carbamoylmethyl and hydroxymethyl substituents contribute to the compound's solubility and reactivity, which are critical factors in drug design. These functional groups can enhance binding affinity to biological targets and improve pharmacokinetic profiles. The benzamide core of the molecule provides additional stability and facilitates interactions with enzymes and receptors. Together, these structural elements make 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide a versatile scaffold for developing novel therapeutic agents.

Recent studies have demonstrated the potential of imidazole-based compounds in inhibiting specific enzymes involved in disease progression. For instance, modifications of the imidazole ring have been shown to enhance the efficacy of antiviral and anti-inflammatory drugs. The sulfanyl group in this compound further extends its pharmacological potential by enabling interactions with sulfur-containing residues in biological molecules. This interaction can be exploited to develop drugs that target specific enzymes or receptors with high selectivity.

The synthesis of 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound, ensuring its identity and purity before further pharmacological testing.

In vitro studies have begun to explore the biological activity of 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide, focusing on its potential effects on inflammation, cell proliferation, and enzyme inhibition. Preliminary results suggest that this compound may exhibit significant therapeutic benefits in conditions such as arthritis, cancer, and metabolic disorders. The ability of the compound to interact with multiple targets makes it an attractive candidate for developing combination therapies that address complex diseases more effectively.

The development of new pharmaceuticals is often hampered by challenges related to drug delivery and bioavailability. However, the structural features of 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide offer opportunities to overcome these limitations. For example, modifications to the hydroxymethyl group can enhance solubility, while encapsulation techniques can improve bioavailability. These advancements are crucial for translating laboratory discoveries into effective clinical treatments.

Future research directions for this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in animal models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in unraveling the full potential of 4-(2-{1-(carbamoylmethyl)-5-(hydroxymethyl)-1H-imidazol-2-ylsulfanyl}acetamido)benzamide as a therapeutic agent. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of medical conditions.